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Compound of Interest

Compound Name: (R)-Timolol-d9 (maleate)

Cat. No.: B12405679

Get Quote

Executive Summary: The Strategic Role of (R)-
Timolol-d9
In the development of beta-adrenergic antagonists, stereochemistry dictates potency and

toxicity. Timolol is marketed as the (S)-enantiomer, which is approximately 50–80 times more

potent as a beta-blocker than its (R)-antipode. However, the (R)-enantiomer is not inert; it

retains significant ocular hypotensive activity with a potentially reduced systemic side-effect

profile (e.g., less cardiac depression).

(R)-Timolol-d9 (maleate) serves a dual critical function in modern drug development:

Chiral Impurity Profiling: It acts as a stable isotope-labeled internal standard (SIL-IS) for the

precise quantification of the (R)-impurity in (S)-Timolol drug substances, mandated by

pharmacopoeial standards (USP/EP).

Enantioselective Pharmacokinetics: In clinical studies investigating chiral inversion or the

specific disposition of the (R)-isomer, this reagent provides the mass-shift necessary for

differentiation in LC-MS/MS workflows.
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This guide details the physicochemical properties, mechanism of application, and validated

protocols for utilizing (R)-Timolol-d9.

Chemical & Physical Profile
The deuterated standard typically carries nine deuterium atoms on the tert-butyl group,

ensuring metabolic stability and a distinct mass shift (+9 Da) to avoid isotopic overlap with the

natural M+2 isotope of the analyte.

Property Specification

Chemical Name
(R)-1-(tert-butyl-d9-amino)-3-((4-morpholino-

1,2,5-thiadiazol-3-yl)oxy)propan-2-ol maleate

CAS Number
Unlabeled (R)-Timolol: 26839-76-9 (Refer to

vendor for d9-specific CAS)

Molecular Formula C₁₃H₁₅D₉N₄O₃S[1][2][3][4] · C₄H₄O₄

Molecular Weight ~441.55 g/mol (Salt); Free Base ~325.5 g/mol

Isotopic Purity Typically ≥ 99% deuterated forms

Solubility Soluble in Methanol, Water, DMSO

Appearance White to off-white solid

Chirality Dextrorotatory (R)-(+)

Core Application 1: Internal Standard in LC-MS/MS
Bioanalysis
The Causality of Choice
Why use (R)-Timolol-d9 instead of a racemic d9 standard?

Chiral Inversion Studies: If your study aims to prove that (S)-Timolol does not invert to (R)-

Timolol in vivo, you must separate the enantiomers chromatographically. Using (R)-Timolol-

d9 allows you to specifically track the elution time and recovery of the (R)-isomer, ensuring
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that the peak you are quantifying is indeed the (R)-enantiomer and not a chromatographic

artifact.

Matrix Effect Normalization: In Chiral LC-MS, matrix suppression can vary slightly across the

elution window. An enantiomer-specific IS co-elutes perfectly with the target enantiomer,

providing the highest accuracy for normalization.

Experimental Protocol: Enantioselective LC-MS/MS
Objective: Quantify (R)-Timolol in human plasma using (R)-Timolol-d9 as the Internal Standard.

Step 1: Sample Preparation (Liquid-Liquid Extraction)

Aliquot: Transfer 200 µL of plasma into a clean tube.

Spike: Add 20 µL of (R)-Timolol-d9 working solution (e.g., 100 ng/mL in MeOH). Vortex for 10

s.

Basify: Add 50 µL of 0.1 M NaOH to ensure the drug is in its free base form (improves

organic solubility).

Extract: Add 1 mL of Ethyl Acetate:Hexane (50:50 v/v). Shake/tumble for 10 min.

Separate: Centrifuge at 4,000 rpm for 5 min at 4°C.

Dry: Transfer the organic (upper) layer to a fresh tube and evaporate to dryness under

nitrogen at 40°C.

Reconstitute: Dissolve residue in 100 µL of Mobile Phase.

Step 2: LC-MS/MS Conditions

Column: Chiralcel OD-RH (150 x 4.6 mm, 5 µm) or Chiralpak AGP.

Note: Reverse-phase chiral columns are preferred for direct MS compatibility.

Mobile Phase: 10 mM Ammonium Acetate (pH 7.0) : Acetonitrile (40:60 v/v). Isocratic flow.

Flow Rate: 0.5 mL/min.
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Mass Spectrometry: Triple Quadrupole (ESI+).

Source Temp: 400°C.

Capillary Voltage: 3.5 kV.

Step 3: MRM Transitions

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Rationale

(R)-Timolol 317.2 261.1 25
Loss of t-butyl
group (C₄H₈)

| (R)-Timolol-d9 | 326.2 | 261.1 | 25 | Loss of d9-t-butyl group (C₄D₈) |

Technical Insight: Note that both the analyte and the IS share the same product ion (m/z 261.1)

because the label is on the leaving group (t-butyl). This is acceptable in MS/MS because the

precursor ions (317 vs 326) are different, ensuring selectivity.

Core Application 2: Chiral Impurity Profiling (CMC)
Regulatory Context
The European Pharmacopoeia (EP) and USP require strict limits on the (R)-enantiomer in

Timolol Maleate API (typically < 1.0%). (R)-Timolol-d9 is used during method validation to

demonstrate specificity and accuracy, ensuring the method can distinguish the impurity from

the active drug.

Protocol: Supercritical Fluid Chromatography (SFC)
SFC is superior to Normal Phase HPLC for Timolol chiral separation due to faster run times

and lower solvent consumption.[5]

Workflow:

Column: Chiralcel OD-H (4.6 x 250 mm, 5 µm).
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Mobile Phase: CO₂ (93%) : Methanol with 0.1% Triethylamine (7%).

Flow Rate: 4.0 mL/min.

Back Pressure: 120 bar.

Detection: UV at 297 nm (or MS for trace analysis).

Elution Order: (R)-Timolol typically elutes before (S)-Timolol on Cellulose-based columns

(OD-H), but this must be confirmed with the standard.

Visualization of Workflows
Diagram 1: Isotope Labeling & MS Fragmentation Logic
This diagram illustrates the structural relationship and the specific MS/MS transition logic where

the d9-label is lost during fragmentation.

(R)-Timolol
Precursor: 317 m/z
(Unlabeled t-butyl)

Common Fragment Core
Product: 261 m/z

(Morpholino-Thiadiazole)

CID Fragmentation

Neutral Loss
Isobutene (C4H8)

56 Da

(R)-Timolol-d9
Precursor: 326 m/z
(d9-labeled t-butyl)

CID Fragmentation

Neutral Loss
Isobutene-d9 (C4D8)

65 Da

Click to download full resolution via product page

Caption: MS/MS fragmentation pathway showing how (R)-Timolol and its d9-IS yield the same

core fragment ion (m/z 261) via loss of the t-butyl group.

Diagram 2: Enantioselective Bioanalysis Workflow
A step-by-step visualization of the extraction and quantification process.
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Caption: Workflow for the enantioselective quantification of Timolol using (R)-Timolol-d9 as the

Internal Standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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